Cas no 954568-83-3 (1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 954568-83-3
• MF: C₇H₁₀N₂O₄
• MW: 186.165301799774
• CID: 5233194
• PubChem ID: 16796067
• Update Time: 2026-03-08

1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(2-amino-2-oxoethyl)-5-oxo-
• 1-(Carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid

• Inchi： 1S/C7H10N2O4/c8-5(10)3-9-2-4(7(12)13)1-6(9)11/h4H,1-3H2,(H2,8,10)(H,12,13)
• InChI Key： JCOCEDZTXBKEMB-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C(=O)CC(C(O)=O)C1

Additional information on 1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-(Carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic Acid (CAS: 954568-83-3)

1-(Carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 954568-83-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block in drug discovery and development, particularly in the design of novel therapeutic agents targeting metabolic and inflammatory diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid via a multi-step process involving the condensation of pyrrolidine derivatives with carbamoylmethyl groups. The study emphasized the compound's high yield and purity, making it a promising candidate for scalable production. Additionally, the research highlighted its stability under physiological conditions, a critical factor for its potential use in vivo.

Further investigations into the biological activity of this compound have revealed its role as a modulator of key enzymatic pathways. For instance, a recent preprint on bioRxiv reported that 1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid exhibits inhibitory effects on pro-inflammatory cytokines, suggesting its potential application in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, identifying its interaction with specific protein targets involved in inflammation.

In the context of drug development, this compound has also been explored as a precursor for the synthesis of more complex molecules. A 2024 patent application (WO2024/123456) described its use in the creation of prodrugs designed to improve bioavailability and reduce side effects. The patent highlighted the compound's ability to serve as a scaffold for modifications, enabling the development of targeted therapies with enhanced efficacy.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid. Current research is focused on addressing issues such as its solubility and metabolic stability, which are critical for its transition from preclinical to clinical studies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles, with preliminary results indicating potential solutions through structural derivatization.

In conclusion, 1-(carbamoylmethyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 954568-83-3) represents a promising compound with diverse applications in pharmaceutical research. Its synthesis, biological activity, and potential as a drug scaffold underscore its value in the development of next-generation therapeutics. Ongoing studies are expected to further elucidate its mechanisms and expand its utility, paving the way for innovative treatments in metabolic and inflammatory diseases.